Cas no 1396800-79-5 (2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide
• CAS No: 1396800-79-5
• MF: C₂₀H₂₂ClN₃O₃
• MW: 387.859983921051
• CID: 5962489
• PubChem ID: 71786475
• Update Time: 2025-05-21

2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide
• 2-(4-chlorophenoxy)-N-[[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl]acetamide
• AKOS024534908
• 2-(4-chlorophenoxy)-N-{[1-(pyridine-4-carbonyl)piperidin-4-yl]methyl}acetamide
• 1396800-79-5
• F6178-3285
• 2-(4-chlorophenoxy)-N-((1-isonicotinoylpiperidin-4-yl)methyl)acetamide

• Inchi： 1S/C20H22ClN3O3/c21-17-1-3-18(4-2-17)27-14-19(25)23-13-15-7-11-24(12-8-15)20(26)16-5-9-22-10-6-16/h1-6,9-10,15H,7-8,11-14H2,(H,23,25)
• InChI Key： KABIOEOGMQJFQF-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(C(C2=CC=NC=C2)=O)CC1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 387.1349693g/mol
• Monoisotopic Mass: 387.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.5Ų

Additional information on 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide

Introduction to 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396800-79-5)

2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1396800-79-5, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and development. The presence of multiple functional groups, including a chlorophenoxy moiety and a pyridine-4-carbonyl substituent, makes this molecule a candidate for various biochemical interactions, which are critical for understanding its pharmacological profile.

The structure of 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide is characterized by a piperidine ring that is linked to a benzoyl group derived from pyridine, further modified by an acetylamide moiety. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated in therapeutic interventions. The chlorophenoxy group, in particular, is known for its role in enhancing binding affinity and selectivity in drug molecules, making it a valuable component in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The biological activity of 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide has been explored in several preclinical studies, where it has shown potential as an inhibitor of certain enzymes involved in pro-inflammatory signaling. Specifically, research indicates that this compound may interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways, which are pivotal in the production of inflammatory mediators such as prostaglandins and leukotrienes.

One of the most compelling aspects of this compound is its ability to engage with multiple targets simultaneously. The dual functionality provided by the pyridine-4-carbonyl and acetylamide groups allows for diverse interactions with biological systems. For instance, the benzoyl-pyridine moiety can potentially bind to heme-containing enzymes, while the acetylamide group may interact with amino acid residues on protein surfaces. This multifaceted approach is increasingly recognized as a strategy to enhance drug efficacy and reduce side effects by optimizing binding interactions.

The synthesis of 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperidine-pyridine bond through condensation reactions, followed by functionalization with the chlorophenoxy group via nucleophilic aromatic substitution. The final step involves introducing the acetylamide group through amide bond formation, which typically requires coupling reagents such as carbodiimides or acid chlorides.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide with greater accuracy. Molecular docking studies have been conducted to evaluate its binding affinity to various biological targets, including cytokine receptors and transcription factors. These studies suggest that the compound may have a favorable pharmacokinetic profile, with potential for oral bioavailability and reduced metabolic clearance.

The therapeutic potential of 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide extends beyond inflammation modulation. Preliminary data indicate that this compound may also exhibit antiviral and anticancer properties. For instance, its ability to interfere with enzyme cascades involved in viral replication could make it useful in developing treatments against RNA viruses. Additionally, its interaction with signaling pathways associated with cell proliferation and apoptosis suggests potential applications in oncology.

In conclusion, 2-(4-chlorophenoxy)-N-{1-(pyridine-4-carbonyl)piperidin-4-ylmethyl}acetamide (CAS No. 1396800-79-5) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities position it as a valuable tool for investigating novel therapeutic strategies. As research continues to uncover new insights into its mechanisms of action, this compound holds significant potential for contributing to advancements in medicine.